Cas no 138768-49-7 (Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-)

• Product Name: Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-
• CAS No: 138768-49-7
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 1255055
• Update Time: 2024-08-04

Benzene, 4-methyl-1-nitro-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-
• 4-methyl-1-nitro-2-(phenylethynyl)benzene
• Benzene, 4-methyl-1-nitro-2-(2-phenylethynyl)-

• Inchi： 1S/C15H11NO2/c1-12-7-10-15(16(17)18)14(11-12)9-8-13-5-3-2-4-6-13/h2-7,10-11H,1H3
• InChI Key： IMXLFFWFXOKXTL-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(C)C=C1C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 237.07903

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 415.0±38.0 °C(Predicted)
• PSA: 43.14